Cas no 2639419-87-5 (4-(4-bromophenyl)piperazine-1-carbonyl chloride hydrochloride)

• Product Name: 4-(4-bromophenyl)piperazine-1-carbonyl chloride hydrochloride
• CAS No: 2639419-87-5
• MF: C₁₁H₁₃BrCl₂N₂O
• MW: 340.043720006943
• MDL: MFCD33549941
• CID: 5641771
• PubChem ID: 155971035
• Update Time: 2025-05-19

4-(4-bromophenyl)piperazine-1-carbonyl chloride hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)piperazine-1-carbonyl chloride hydrochloride

• MDL： MFCD33549941
• Inchi： 1S/C11H12BrClN2O.ClH/c12-9-1-3-10(4-2-9)14-5-7-15(8-6-14)11(13)16;/h1-4H,5-8H2;1H
• InChI Key： HULCZSJIBJTRTJ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2C=CC(Br)=CC=2)CC1)(=O)Cl.Cl

Additional information on 4-(4-bromophenyl)piperazine-1-carbonyl chloride hydrochloride

Professional Introduction to 4-(4-bromophenyl)piperazine-1-carbonyl chloride hydrochloride (CAS No. 2639419-87-5)

4-(4-bromophenyl)piperazine-1-carbonyl chloride hydrochloride, with the CAS number 2639419-87-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine derivatives class, which is widely recognized for its versatile applications in medicinal chemistry. The presence of a bromophenyl group and a carbonyl chloride moiety in its structure imparts unique reactivity and functionality, making it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>piperazine core is a six-membered aromatic heterocycle containing two nitrogen atoms, which is known for its ability to form stable complexes with biological targets. This structural feature makes piperazine derivatives attractive candidates for drug development, particularly in the treatment of neurological and psychiatric disorders. The< strong>4-bromophenyl substituent enhances the compound's interaction with biological receptors by providing a lipophilic anchor, while the< strong>carbonyl chloride group serves as a reactive handle for further functionalization.

In recent years, there has been a surge in research focused on developing novel psychoactive substances (NPS) that modulate neurotransmitter systems. Among these, compounds targeting serotonin and dopamine receptors have been extensively studied due to their potential therapeutic applications. The< strong>4-(4-bromophenyl)piperazine-1-carbonyl chloride hydrochloride has emerged as a key intermediate in synthesizing such compounds, particularly those designed to interact with the serotonin receptor subtypes (5-HT1A, 5-HT2A, etc.).

The< strong>carbonyl chloride functionality in this compound is particularly noteworthy, as it allows for facile coupling with various nucleophiles, including amines and alcohols. This reactivity has been exploited in the synthesis of amides and esters, which are crucial pharmacophores in many drug molecules. For instance, recent studies have demonstrated its utility in preparing serotonin receptor agonists and antagonists, which have shown promise in preclinical models for treating depression and anxiety disorders.

The< strong>4-bromophenyl group also plays a critical role in determining the pharmacokinetic properties of derivatives synthesized from this intermediate. Bromine atoms are known to enhance metabolic stability and binding affinity, making them favorable for drug design. Consequently, compounds derived from< strong>4-(4-bromophenyl)piperazine-1-carbonyl chloride hydrochloride have been investigated for their potential as pharmacological tools.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies have revealed that the< strong>piperazine core can adopt multiple conformations, which influence its binding interactions with biological targets. These insights have guided the optimization of synthetic routes to enhance potency and selectivity. Additionally, virtual screening techniques have identified novel derivatives with improved pharmacological profiles.

The synthesis of< strong>4-(4-bromophenyl)piperazine-1-carbonyl chloride hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The preparation typically starts with the bromination of an aromatic precursor followed by piperazine coupling and subsequent formation of the carbonyl chloride group. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

In conclusion, 4-(4-bromophenyl)piperazine-1-carbonyl chloride hydrochloride (CAS No. 2639419-87-5) is a versatile intermediate with significant implications in pharmaceutical research. Its unique structural features enable the synthesis of bioactive molecules targeting neurological and psychiatric disorders. Ongoing research continues to explore its potential applications, leveraging cutting-edge technologies to enhance drug discovery efforts.